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Compound of Interest

Compound Name: S-Ethyl trifluorothioacetate

Cat. No.: B105572

S-Ethyl trifluorothioacetate (SETFA) is a pivotal reagent in organic and medicinal chemistry,
primarily recognized for its role as an efficient trifluoroacetylating agent. The incorporation of a
trifluoromethyl group (CF3) into organic molecules can profoundly alter their physical, chemical,
and biological properties. This includes enhancing metabolic stability, increasing lipophilicity,
and modifying receptor binding affinity, all of which are critical parameters in drug design and
development. This guide provides a comprehensive overview of the chemical structure,
physicochemical properties, synthesis, and key applications of S-Ethyl trifluorothioacetate,
offering valuable insights for researchers, scientists, and professionals in the field of drug
development.

Chemical Structure and Physicochemical Properties

S-Ethyl trifluorothioacetate is a thioester characterized by a trifluoroacetyl group linked to an
ethylthio group.[1] Its unique electronic properties, stemming from the strongly electron-
withdrawing trifluoromethyl group, render the carbonyl carbon highly electrophilic and
susceptible to nucleophilic attack. This inherent reactivity is the cornerstone of its utility as a
trifluoroacetylating agent.
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Chemical Structure of S-Ethyl Trifluorothioacetate
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Caption: Chemical structure of S-Ethyl trifluorothioacetate.

The key physicochemical properties of S-Ethyl trifluorothioacetate are summarized in the
table below for easy reference.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b105572?utm_src=pdf-body-img
https://www.benchchem.com/product/b105572?utm_src=pdf-body
https://www.benchchem.com/product/b105572?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C4H5F30S [2]
Molecular Weight 158.14 g/mol [1][2]
CAS Number 383-64-2 [3]
Appearance Colorless to light yellow liquid [4]
Boiling Point 90.5°C [5]
Density 1.234 g/mL at 25 °C [5]

Refractive Index (n20/D)

1.376

[5]

Flash Point 20 °C (68 °F) - closed cup

SMILES CCSC(=0O)C(F)(F)F [6]
VGGUKFAVHPGNBF-

InChl Key [6]

UHFFFAOYSA-N

Synthesis of S-Ethyl Trifluorothioacetate

A common and efficient method for the synthesis of S-Ethyl trifluorothioacetate involves the

reaction of trifluoroacetyl chloride with ethanethiol.[7][8] This reaction is typically carried out at

low temperatures to control its exothermicity. The process, as described in patent literature,

involves cooling a heel of S-ethyl trifluorothioacetate, followed by the addition of

trifluoroacetyl chloride and the subsequent slow addition of ethanethiol.[7][8] The mixture is

then allowed to warm to room temperature, and the final product is purified by distillation.[7]
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Synthesis of S-Ethyl Trifluorothioacetate
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General Mechanism of Trifluoroacetylation

Nucleophile (e.g., R-NH2)
+ S-Ethyl Trifluorothioacetate

Nucleophilic Attack

Elimination of
Leaving Group AN

Click to download full resolution via product page

Caption: General mechanism for the trifluoroacetylation of an amine.

Reagent in Organic Synthesis
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Beyond its use in bioconjugation, S-Ethyl trifluorothioacetate is a versatile reagent in broader
organic synthesis. It can be used to introduce the trifluoroacetyl group into a variety of organic
molecules, which can then serve as key intermediates in the synthesis of more complex
fluorinated compounds. The trifluoromethyl group is a highly sought-after moiety in the
pharmaceutical and agrochemical industries due to its ability to enhance the efficacy of active
ingredients. [9]

Safety and Handling

S-Ethyl trifluorothioacetate is a highly flammable liquid and vapor and should be handled
with appropriate safety precautions in a well-ventilated fume hood. [10]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection. In case of inadequate ventilation, use a suitable respirator.

o Fire Safety: Keep away from heat, sparks, open flames, and hot surfaces. [10]Use spark-
proof tools and explosion-proof equipment. [10]* Storage: Store in a cool, dry, and well-
ventilated place in a tightly closed container. [10]* Incompatibilities: Avoid contact with strong
oxidizing agents, strong acids, strong bases, and strong reducing agents. [10] In case of
exposure, it is crucial to seek immediate medical attention. For detailed safety information,
always refer to the Safety Data Sheet (SDS) provided by the supplier. [10][11]

Conclusion

S-Ethyl trifluorothioacetate is a valuable and versatile reagent with significant applications in
chemical biology and organic synthesis. Its ability to efficiently introduce the trifluoroacetyl
group makes it an indispensable tool for modifying proteins and peptides and for constructing
complex fluorinated molecules. A thorough understanding of its properties, synthesis, and
handling is essential for its safe and effective use in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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